Cas no 799764-02-6 (1-(4-Aminobutyl)sulfanyl-2-bromobenzene)

• Product Name: 1-(4-Aminobutyl)sulfanyl-2-bromobenzene
• CAS No: 799764-02-6
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• MDL: MFCD12192170
• CID: 3198994
• PubChem ID: 12130488
• Update Time: 2025-08-05

1-(4-Aminobutyl)sulfanyl-2-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-BUTANAMINE, 4-[(2-BROMOPHENYL)THIO]-
• ZGB76402
• 799764-02-6
• G47304
• 4-(2-bromophenyl)sulfanylbutan-1-amine
• 4-[(2-bromophenyl)sulfanyl]butan-1-amine
• 1-[(4-aminobutyl)sulfanyl]-2-bromobenzene
• EN300-80735
• 1-(4-Aminobutyl)sulfanyl-2-bromobenzene

• MDL： MFCD12192170
• Inchi： 1S/C10H14BrNS/c11-9-5-1-2-6-10(9)13-8-4-3-7-12/h1-2,5-6H,3-4,7-8,12H2
• InChI Key： RMEASPJCKBNAKY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SCCCCN

Computed Properties

• Exact Mass: 259.00303Da
• Monoisotopic Mass: 259.00303Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers